Cas no 13402-02-3 (Hexadecyl acrylate)

• Product Name: Hexadecyl acrylate
• CAS No: 13402-02-3
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• MDL: MFCD00078441
• CID: 160822
• Update Time: 2025-05-21

Hexadecyl acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,hexadecyl ester
• Hexadecyl Acrylate (stabilized with MEHQ)
• hexadecyl prop-2-enoate
• Acrylic acid,hexadecyl ester
• Acrylsaeure-hexadecylester
• Cetyl acrylate
• hexadecanylacrylate
• Hexadecyl acrylate
• Hexadecylacrylat
• n-hexadecyl acrylate
• Palmityl acrylate
• Pamityl acrylate
• Acrylic Acid Hexadecyl Ester (stabilized with MEHQ)
• Hexadecyl acrylatae
• Hexadecyl Acrylate Acrylic acid cetyl ester
• ACRYLIC ACID HEXADECYL ESTER
• 2-Propenoicacid,hexadecylester
• Acrylic acid hexadecyl ester, 95%, Stabilized with MEHQ
• 2-Propenoic acid, hexadecyl ester
• Acrylic acid, hexadecyl ester
• PZDUWXKXFAIFOR-UHFFFAOYSA-N
• NSC72788
• Hexadecyl Acrylate (st

• MDL： MFCD00078441
• Inchi： 1S/C19H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19(20)4-2/h4H,2-3,5-18H2,1H3
• InChI Key： PZDUWXKXFAIFOR-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 296.27200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.87
• Boiling Point: 170°C 15mm
• Flash Point: 178 °C
• Refractive Index: 1.4480-1.4520
• PSA: 26.30000
• LogP: 6.19690
• Solubility: Not determined

Hexadecyl acrylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on Hexadecyl acrylate

Hexadecyl acrylate (CAS No. 13402-02-3): A Versatile Monomer in Modern Chemical Applications

Hexadecyl acrylate, a chemical compound with the CAS number 13402-02-3, is a significant monomer widely utilized in various industrial and research applications. This compound, characterized by its long hydrocarbon chain and acrylate functional group, has garnered considerable attention due to its unique properties and versatility in polymer chemistry. The hexadecyl acrylate molecule, with its 16-carbon alkyl group, contributes to enhanced solubility and mechanical strength in polymer formulations, making it an invaluable component in the development of advanced materials.

The chemical structure of hexadecyl acrylate (C₁₆H₃₂O₂) consists of a hexadecyl radical attached to an acrylic acid ester. This configuration imparts favorable reactivity, allowing it to participate in various polymerization reactions, including free-radical polymerization, which is widely employed in the production of synthetic resins and coatings. The long hydrophobic alkyl chain improves the hydrophobicity of the resulting polymers, making them suitable for applications where water resistance is crucial.

In recent years, research into the applications of hexadecyl acrylate has expanded significantly, particularly in the field of biomedical materials. Studies have demonstrated its potential in developing biodegradable polymers for drug delivery systems. The biodegradable nature of polymers derived from CAS No. 13402-02-3 ensures that they can be safely metabolized by the body, reducing the risk of long-term adverse effects. This has opened new avenues for therapeutic interventions where controlled release of pharmaceuticals is essential.

The adaptability of hexadecyl acrylate extends to the realm of nanotechnology as well. Researchers have explored its use in creating functionalized nanoparticles for targeted drug delivery and imaging applications. The ability to modify the surface properties of these nanoparticles using hexadecyl acrylate enhances their stability and bioavailability, improving the efficacy of treatments for diseases such as cancer. The incorporation of this monomer into nanocarriers has shown promising results in preclinical trials, highlighting its potential as a key component in next-generation medical technologies.

Furthermore, the industrial relevance of CAS No. 13402-02-3 cannot be overstated. Its role in producing high-performance coatings and adhesives has been well-documented. The mechanical robustness and chemical resistance imparted by hexadecyl acrylate-based polymers make them ideal for protective coatings used in automotive, aerospace, and construction industries. These materials not only enhance durability but also provide aesthetic benefits by offering a range of finishes and textures.

The environmental impact of using hexadecyl acrylate has also been a focus of recent research. Efforts have been made to develop more sustainable production methods that minimize waste and reduce energy consumption. Additionally, studies have investigated the recyclability of hexadecyl acrylate-based polymers, aiming to create a circular economy approach where materials can be reused without significant degradation in quality. These initiatives align with global efforts to promote green chemistry and sustainable manufacturing practices.

In conclusion, Hexadecyl acrylate (CAS No. 13402-02-3) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it an excellent candidate for developing advanced materials in biomedical engineering, nanotechnology, coatings, and adhesives. As research continues to uncover new possibilities for this versatile monomer, its significance in modern chemical applications is set to grow even further.